![molecular formula C14H18FNO4 B1273780 3-[(Tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid CAS No. 284493-72-7](/img/structure/B1273780.png)
3-[(Tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid
Overview
Description
The compound 3-[(Tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid is a fluorinated building block in synthesis and a non-proteinogenic amino acid. It belongs to the class of β-amino acids, which are characterized by having the amino group at the β-position relative to the carboxyl group. This structural feature distinguishes β-amino acids from the more common α-amino acids that are the constituents of proteins .
Synthesis Analysis
The synthesis of related tert-butoxycarbonyl (Boc) protected amino acids has been reported in various studies. For instance, the synthesis of N-tert.-butoxycarbonyl-(alpha-phenyl)aminomethylphenoxyacetic acid, which shares the Boc-protected amino motif, was achieved with an 82% yield using sodium iodoacetate under alkaline conditions . Another synthesis of a Boc-protected amino acid derivative, (R)-methyl 2-((tert-butoxycarbonyl)amino)-3-((tert-butyldimethylsilyl)thio)propanoate, was performed in a 67% overall yield through esterification and protection steps starting from L-cystine . These methods could potentially be adapted for the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of 3-amino-3-(4-fluorophenyl)propionic acid, a closely related compound, has been studied using ab initio and DFT computed zwitterionic monomer and dimer structures. The study revealed intra- and inter-hydrogen bonds, specifically N–H⋯O bonds, between NH3+ and COO− moieties. These hydrogen bonds were correlated with characteristic absorptions in the experimental IR spectrum. The electronic properties of these bonds were characterized using methods such as NBO, AIM, and NCI, showing delocalization of electronic charge from the oxygen atom to the nitrogen atom .
Chemical Reactions Analysis
The Boc-protected amino acids are typically used as intermediates in peptide synthesis. The stability of the Boc-protected handle under acidic conditions and its cleavage under specific conditions (e.g., HF:anisole) have been demonstrated . These properties are crucial for the stepwise construction of peptides, where the Boc group serves to protect the amino functionality during the synthesis.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of this compound are not detailed in the provided papers, the properties of similar Boc-protected amino acids can be inferred. These compounds are generally stable solids that can be stored for extended periods under appropriate conditions. Their solubility in organic solvents makes them suitable for use in organic synthesis, particularly in solid-phase peptide synthesis where solubility is a key factor .
Scientific Research Applications
Catalyst in N-tert-Butoxycarbonylation of Amines
3-[(Tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid has been utilized in the N-tert-butoxycarbonylation of amines. This process is significant as N-tert-butoxycarbonyl amino acids resist racemization during peptide synthesis, making the N-Boc moiety essential for amine protection. This compound allows for efficient and environmentally benign catalysis in the synthesis of N-Boc-protected amino acids, crucial for Merrifield’s solid-phase peptide synthesis (Heydari, Shiroodi, Hamadi, Esfandyari, & Pourayoubi, 2007).
Synthesis of Neuroexcitant Analogues
This compound plays a role in the enantioselective synthesis of neuroexcitant analogues, like 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA). ATPA is an analogue of another neuroexcitant and the synthesis process involves coupling with specific glycine derivatives, highlighting its utility in the synthesis of enantiomerically pure compounds (Pajouhesh, Hosseini-Meresht, Pajouhesh, & Curry, 2000).
Preparation of β-Amino Acid Pharmacophores
It's applied in the asymmetric hydrogenation of enamines for preparing β-amino acid pharmacophores. This process is important for producing compounds with high enantiomeric excess, which are essential in pharmaceutical research and development (Kubryk & Hansen, 2006).
Analysis in Archaeon Cultures
It also finds applications in the analysis of organic acids in archaeon cultures. This compound helps in the identification and quantification of various organic acids, playing a crucial role in understanding the metabolism and biochemical pathways of archaeal life forms (Rimbault, Guézennec, Fromage, Niel, Godfroy, & Rocchiccioli, 1993).
Food Contact Material Safety Evaluation
In terms of safety evaluation, this compound has been assessed for its use in food contact materials. Its safety in specific applications and the implications of its migration into food products have been a focus of research, crucial for ensuring consumer safety in food packaging (Flavourings, 2011).
Synthesis of Key Intermediates in Natural Product Biotin
It's used in the synthesis of key intermediates of natural products like Biotin, a vital water-soluble vitamin. This showcases its importance in the biosynthesis of essential metabolic compounds (Qin, Tang, Wang, Wang, Huang, Wang, & Huang, 2014).
Synthesis of Anti-Microbial Compounds
This compound is instrumental in the synthesis of new anti-microbial compounds. It serves as a starting material for creating compounds with strong activities against various microorganisms, demonstrating its potential in developing new antimicrobial therapies (Pund, Saboo, Sonawane, Dukale, & Magare, 2020).
Facilitating Palladium-Catalyzed Carbonylation Reactions
It facilitates palladium-catalyzed tert-butoxycarbonylation reactions, which are crucial for producing fluorinated alpha-amino acids. These acids are important precursors in various synthetic pathways (Amii, Kishikawa, Kageyama, & Uneyama, 2000).
In Crystal Structure and Peptide Conformation Studies
The compound is used in crystal structure studies to understand peptide conformation. This aids in the development of new pharmaceutical compounds and improves understanding of molecular interactions (Kozioł, Szady, Masiukiewicz, Rzeszotarska, & Broda, 2001).
Synthesis of Unnatural Amino Acids
It is pivotal in the synthesis of unnatural amino acids, demonstrating its utility in expanding the diversity of available amino acids for research and therapeutic applications (Bakonyi, Furegati, Kramer, La Vecchia, & Ossola, 2013).
Mechanism of Action
Target of Action
Compounds with similar structures, such as tert-butoxycarbonyl-protected amino acids, are often used in peptide synthesis . Therefore, it’s plausible that this compound could interact with peptide-related targets.
Mode of Action
The tert-butoxycarbonyl (Boc) group is a protective group used in peptide synthesis, which can be removed under acidic conditions .
Biochemical Analysis
Biochemical Properties
3-[(Tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid plays a significant role in biochemical reactions, particularly in the synthesis of peptides and proteins. The Boc group serves as a protecting group for the amino function, preventing unwanted reactions during peptide synthesis. This compound interacts with enzymes such as proteases and peptidases, which are responsible for cleaving peptide bonds. The fluorophenyl group can also engage in π-π interactions with aromatic amino acids in proteins, influencing protein folding and stability .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound can modulate cell signaling pathways by interacting with specific receptors and enzymes. For instance, it may influence the activity of kinases and phosphatases, thereby affecting phosphorylation events critical for cell signaling. Additionally, it can alter gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to active sites of enzymes, either inhibiting or activating their function. The Boc group can be selectively removed under acidic conditions, revealing the free amino group, which can then participate in further biochemical reactions. The fluorophenyl group can form hydrogen bonds and hydrophobic interactions with biomolecules, stabilizing or destabilizing protein structures and influencing their activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability of this compound is influenced by factors such as temperature, pH, and the presence of other reactive species. Over time, the Boc group may hydrolyze, leading to the formation of the free amino acid. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of enzyme activity and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit minimal toxicity and primarily influence biochemical pathways. At higher doses, it can cause adverse effects such as enzyme inhibition, disruption of cellular homeostasis, and toxicity. Threshold effects have been observed, where a certain dosage is required to elicit a significant biochemical response .
Metabolic Pathways
This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as esterases and amidases, which cleave the Boc group and other functional groups. This compound can also affect metabolic flux by interacting with key enzymes in metabolic pathways, leading to changes in metabolite levels and overall cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes. The compound’s distribution is influenced by its hydrophobic and hydrophilic properties, which determine its localization and accumulation in specific cellular compartments .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific organelles or compartments through targeting signals or post-translational modifications. For example, it may localize to the endoplasmic reticulum or mitochondria, where it can influence protein folding, enzyme activity, and other cellular processes .
properties
IUPAC Name |
3-(4-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRVBNEFIXONNFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC=C(C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
284493-72-7 | |
Record name | 284493-72-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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